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Compound of Interest

Compound Name: Chrysomycin B

Cat. No.: B8101061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

Chrysomycin B, a polyketide-derived C-glycoside antibiotic. The document details the

isolation of the molecule, the spectroscopic and analytical techniques employed in its

characterization, and relevant experimental protocols. This guide is intended to be a valuable

resource for researchers in natural product chemistry, drug discovery, and medicinal chemistry.

Introduction
Chrysomycin B is a naturally occurring antibiotic belonging to the gilvocarcin family of C-aryl

glycosides. It is a minor congener produced alongside the more abundant Chrysomycin A by

various Streptomyces species.[1][2] First reported in the 1980s, the structure of Chrysomycin
B was established through comparative analysis with its vinyl-containing analogue,

Chrysomycin A, and other known gilvocarcins.[3] The core structure of Chrysomycin B
features a benzo[d]naphtho[1,2-b]pyran-6-one chromophore, which is identical to that of

gilvocarcin M.[3] A key distinguishing feature of the chrysomycins is the presence of a C-

glycosidically linked 3,5-dimethylpentose sugar moiety.[3] Chrysomycin B has demonstrated

noteworthy biological activities, including anti-tuberculosis and antitumor properties, attributed

to its ability to inhibit topoisomerase II.[4][5][6] This guide will delve into the methodologies and

data that have been pivotal in defining the molecular architecture of Chrysomycin B.
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The definitive structural elucidation of Chrysomycin B has been achieved through a

combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

While specific quantitative data for Chrysomycin B is not readily available in the public

domain, the following tables present the expected data based on its known structure and in

comparison to its close analogue, Chrysomycin A.

Table 1: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) Data for

Chrysomycin B

Parameter Value Reference

Molecular Formula C₂₇H₂₈O₉ [2]

Molecular Weight 496.51 g/mol [2]

Observed [M+H]⁺ Data not publicly available

Calculated [M+H]⁺ 497.1755

Table 2: ¹H NMR Spectroscopic Data for the Aglycone of Chrysomycin A (Reference for

Chrysomycin B)

Data for Chrysomycin A is provided as a reference due to the unavailability of public data for

Chrysomycin B. The primary difference is the presence of a methyl group in Chrysomycin B
instead of a vinyl group at C-8.
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Position
Chemical Shift (δ,
ppm)

Multiplicity J (Hz)

H-1 10.12 s

H-2 7.05 d 8.5

H-3 7.85 d 8.5

H-7 7.91 s

H-9 7.63 s

H-13 4.10 s

H-14 4.01 s

H-8 vinyl CH 7.00 dd 17.5, 11.0

H-8 vinyl CH₂ 5.80 d 17.5

5.55 d 11.0

Table 3: ¹³C NMR Spectroscopic Data for the Aglycone of Chrysomycin A (Reference for

Chrysomycin B)

Data for Chrysomycin A is provided as a reference due to the unavailability of public data for

Chrysomycin B. The primary difference is the presence of a methyl group in Chrysomycin B
instead of a vinyl group at C-8.
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Position Chemical Shift (δ, ppm)

1 153.5

2 112.2

3 129.5

4 128.3

4a 125.5

4b 142.5

6 160.2

6a 122.1

7 119.2

8 146.5

9 116.8

10 156.8

10a 115.8

12a 114.8

13 (OCH₃) 56.5

14 (OCH₃) 56.2

8-vinyl CH 135.8

8-vinyl CH₂ 117.5

Experimental Protocols
Isolation and Purification of Chrysomycin B
The following is a generalized protocol for the isolation and purification of chrysomycins from

Streptomyces fermentation broth, based on established methodologies.

1. Fermentation and Extraction:
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A suitable production strain of Streptomyces is cultured in a nutrient-rich medium under

optimal conditions for secondary metabolite production.

The fermentation broth is harvested and the mycelium is separated from the supernatant by

centrifugation or filtration.

The supernatant is extracted with an equal volume of ethyl acetate three times. The organic

layers are combined.

The mycelial cake is extracted with methanol or acetone to recover intracellular metabolites.

The organic extract is concentrated under reduced pressure.

2. Chromatographic Purification:

The crude extracts are combined, concentrated, and subjected to reversed-phase vacuum

liquid chromatography on a C18-functionalized silica gel column.

The column is eluted with a stepwise gradient of methanol in water.

Fractions containing compounds of interest, as identified by thin-layer chromatography or

LC-MS, are pooled.

Final purification is achieved by preparative reversed-phase high-performance liquid

chromatography (RP-HPLC) using a C18 column and a gradient of acetonitrile in water with

0.1% formic acid as a modifier.

Fractions corresponding to the peak of Chrysomycin B are collected and the solvent is

removed under reduced pressure to yield the pure compound.

Spectroscopic and Analytical Methods
1. High-Resolution Mass Spectrometry (HR-ESI-MS):

Instrumentation: A high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap instrument)

equipped with an electrospray ionization (ESI) source is used.

Sample Preparation: A dilute solution of the purified Chrysomycin B is prepared in a

suitable solvent such as methanol or acetonitrile.
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Analysis: The sample is introduced into the mass spectrometer via direct infusion or coupled

with an LC system. Mass spectra are acquired in positive ion mode, and the accurate mass

of the protonated molecule [M+H]⁺ is determined.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 500 MHz or higher).

Sample Preparation: The purified Chrysomycin B is dissolved in a deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃).

Data Acquisition: Standard pulse sequences are used to acquire 1D (¹H, ¹³C) and 2D (COSY,

HSQC, HMBC) NMR spectra. These experiments provide information on proton and carbon

chemical environments and their connectivities, which are essential for structure elucidation.

Human Topoisomerase II Decatenation Assay
This assay is used to determine the inhibitory activity of Chrysomycin B against human

topoisomerase II.

1. Materials:

Human Topoisomerase II enzyme

Kinetoplast DNA (kDNA)

10x Topoisomerase II assay buffer (e.g., 500 mM Tris-HCl pH 7.5, 1.25 M NaCl, 100 mM

MgCl₂, 5 mM DTT, 1 mg/mL BSA)

10 mM ATP solution

Stop buffer/loading dye (e.g., 5% SDS, 0.25% bromophenol blue, 50% glycerol)

Agarose

TAE or TBE buffer
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Ethidium bromide or other DNA stain

2. Procedure:

Reaction mixtures are prepared on ice in a total volume of 20 µL, containing 1x assay buffer,

1 mM ATP, 200 ng of kDNA, and varying concentrations of Chrysomycin B (dissolved in

DMSO, with the final DMSO concentration kept below 1%).

The reaction is initiated by the addition of human topoisomerase II (typically 1-2 units).

The reaction mixtures are incubated at 37°C for 30 minutes.

The reaction is terminated by the addition of 5 µL of stop buffer/loading dye.

The samples are loaded onto a 1% agarose gel and subjected to electrophoresis in TAE or

TBE buffer.

The gel is stained with ethidium bromide and visualized under UV light. The inhibition of

topoisomerase II is determined by the reduction in the amount of decatenated DNA

(monomeric circles) compared to the control without the inhibitor.

Mandatory Visualization
The following diagrams illustrate key workflows and relationships in the structural elucidation

and biological investigation of Chrysomycin B.
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Caption: Workflow for the structural elucidation of Chrysomycin B.
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Caption: Mechanism of Topoisomerase II inhibition by Chrysomycin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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